7-Methoxy-2-[(4-methylphenyl)sulfonyl]-4-nitro-1,2-dihydro[1]benzoxepino[4,3,2-cd]indole

• Molecular Formula: C23H18N2O6S
• Molecular Weight: 450.5 g/mol
• IUPAC Name: 4-methoxy-12-(4-methylphenyl)sulfonyl-15-nitro-2-oxa-12-azatetracyclo[8.6.1.03,8.013,17]heptadeca-1(16),3(8),4,6,9,13(17),14-heptaene
• InChI: InChI=1S/C23H18N2O6S/c1-14-6-8-18(9-7-14)32(28,29)24-13-16-10-15-4-3-5-20(30-2)23(15)31-21-12-17(25(26)27)11-19(24)22(16)21/h3-12H,13H2,1-2H3
• InChI Key: YSBAZEIRTFWJMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CC3=CC4=C(C(=CC=C4)OC)OC5=CC(=CC2=C35)[N+](=O)[O-]

Description

7-Methoxy-2-[(4-methylphenyl)sulfonyl]-4-nitro-1,2-dihydro1benzoxepino[4,3,2-cd]indole is a complex organic compound with a molecular formula of C23H18N2O6S and a molecular weight of 450.464 Da . This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and applications in various fields of science and industry.

Chemical Reactions Analysis

7-Methoxy-2-[(4-methylphenyl)sulfonyl]-4-nitro-1,2-dihydro1benzoxepino[4,3,2-cd]indole can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional oxygen-containing functional groups.

Reduction: This reaction can reduce nitro groups to amines.

Substitution: This reaction can replace specific functional groups with others. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions.

Scientific Research Applications

Indole derivatives, including 7-Methoxy-2-[(4-methylphenyl)sulfonyl]-4-nitro-1,2-dihydro1benzoxepino[4,3,2-cd]indole, have a wide range of scientific research applications:

Chemistry: Used as intermediates in the synthesis of more complex molecules.

Biology: Studied for their potential biological activities, such as antiviral, anti-inflammatory, and anticancer properties.

Medicine: Investigated for their potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The specific mechanism of action for 7-Methoxy-2-[(4-methylphenyl)sulfonyl]-4-nitro-1,2-dihydro1 indole derivatives generally exert their effects by interacting with various molecular targets and pathways, such as enzymes and receptors involved in inflammation, cell proliferation, and apoptosis .

Comparison with Similar Compounds

7-Methoxy-2-[(4-methylphenyl)sulfonyl]-4-nitro-1,2-dihydro1benzoxepino[4,3,2-cd]indole can be compared with other indole derivatives, such as:

2-(4-Methylsulfonylphenyl)indole: Known for its dual antimicrobial and anti-inflammatory activities.

Indole-3-acetic acid: A plant hormone with various biological applications.

Indole-2-carboxylate derivatives: Studied for their antiviral properties. The uniqueness of 7-Methoxy-2-[(4-methylphenyl)sulfonyl]-4-nitro-1,2-dihydro